Phthalate Ionophore I

• Molecular Formula: C36H44Cl2N4Sn
• Molecular Weight: 722.4 g/mol
• InChI: InChI=1S/C36H44N4.2ClH.Sn/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;;;/h17-20H,9-16H2,1-8H3;2*1H;/q-2;;;+4/p-2
• InChIKey: WVTZVPQSWUMWLZ-UHFFFAOYSA-L

Phthalate Ionophore I (Sn(IV)[OEP]Cl2) - CAS 25777-43-9 for Phthalate-Selective Electrodes

Phthalate Ionophore I, chemically known as Sn(IV)-octaethylporphyrin dichloride (Sn(IV)[OEP]Cl2), is a tin(IV) porphyrin derivative specifically validated for use as a charged carrier ionophore in phthalate-selective potentiometric sensors . It is a cornerstone in the fabrication of ion-selective electrodes (ISEs) for the detection of phthalate anions, a class of compounds with significant environmental and industrial monitoring requirements. Its operation is predicated on a neutral carrier mechanism within plasticized poly(vinyl chloride) (PVC) membranes, a characteristic that underpins its electrochemical performance and differentiates it from other metalloporphyrin ionophores [1].

Phthalate-selective ISE fabrication

Neutral carrier mechanism in PVC membranes

• [1] Santos, E. M. G., Araújo, A. N., Couto, C. M. C. M., Montenegro, M. C. B. S. M., Kejzlarová, A., & Solich, P. (2005). Use of Tin (IV) Porphyrins as Ionophores for the Construction of Phthalate-Selective Electrodes: Influence of the Structure and Membrane Composition on their Response Properties. Electroanalysis, 17(13-14), 1193-1198. View Source

Why Generic Metalloporphyrin Ionophores Cannot Simply Replace Phthalate Ionophore I

Direct substitution with other metalloporphyrins or even closely related tin(IV) porphyrin analogs, such as Sn(IV)[TPP]Cl2, is not feasible due to profound, quantifiable differences in their potentiometric response characteristics in phthalate-selective membranes. The molecular architecture of the porphyrin ligand—specifically the octaethyl versus tetraphenyl substitution pattern—exerts a critical influence on key performance metrics, including Nernstian slope, detection limit (LLLR), and overall sensitivity [1]. This is because the ligand structure governs the ionophore's mechanism of action, its lipophilicity, and its tendency to form aggregates within the membrane, all of which directly impact electrode function. Using an unverified or alternative ionophore without this specific structural calibration will result in a sensor with a different calibration slope, a higher limit of detection, and potentially altered selectivity, thereby invalidating established analytical protocols and compromising data quality .

Calibration Slope Replacing with Sn(IV)[TPP]Cl₂ or other metalloporphyrins may shift potentiometric slope away from reported Nernstian response, reducing sensitivity.

Detection Limit Substitution can result in a higher lower limit of linear response, limiting trace-level phthalate quantification capability.

• [1] Santos, E. M. G., Araújo, A. N., Couto, C. M. C. M., Montenegro, M. C. B. S. M., Kejzlarová, A., & Solich, P. (2005). Use of Tin (IV) Porphyrins as Ionophores for the Construction of Phthalate-Selective Electrodes: Influence of the Structure and Membrane Composition on their Response Properties. Electroanalysis, 17(13-14), 1193-1198. View Source

Quantitative Differentiation Evidence for Phthalate Ionophore I

Comparative Potentiometric Slope in Phthalate-Selective Membranes

The potentiometric response slope, a direct measure of sensitivity, differs significantly between membranes incorporating Phthalate Ionophore I (Sn(IV)[OEP]Cl2) and its closest analog, Sn(IV)[TPP]Cl2. The sensor containing Sn(IV)[OEP]Cl2 exhibits a slope of -58.8 mV dec⁻¹, which is closer to the theoretical Nernstian value for a divalent anion (-29.58 mV/decade at 25°C) than the -52.8 mV dec⁻¹ slope observed for the Sn(IV)[TPP]Cl2-based sensor under identical membrane formulations without additives [1].

Potentiometric Slope

Head-to-head

−58.8 vs −52.8 mV dec⁻¹

Reported Nernstian response supports higher sensitivity

PVC/o-NPOE membrane, no additives

Evidence Dimension	Potentiometric Response Slope
Target Compound Data	-58.8 mV dec⁻¹
Comparator Or Baseline	Sn(IV)[TPP]Cl2: -52.8 mV dec⁻¹
Quantified Difference	6.0 mV dec⁻¹ steeper slope
Conditions	PVC membranes plasticized with o-NPOE, no lipophilic additives

Why This Matters

A slope closer to the theoretical Nernstian response for a divalent anion directly translates to higher sensitivity and more reliable quantification of phthalate concentration changes, which is a critical factor for method validation and analytical accuracy.

• [1] Santos, E. M. G., Araújo, A. N., Couto, C. M. C. M., Montenegro, M. C. B. S. M., Kejzlarová, A., & Solich, P. (2005). Use of Tin (IV) Porphyrins as Ionophores for the Construction of Phthalate-Selective Electrodes: Influence of the Structure and Membrane Composition on their Response Properties. Electroanalysis, 17(13-14), 1193-1198. View Source

Superior Lower Limit of Linear Response (LLLR) for Trace-Level Detection

The lower limit of linear response (LLLR) defines the lowest concentration at which the sensor provides a reliable, quantifiable signal. In a direct comparison, electrodes constructed with Phthalate Ionophore I (Sn(IV)[OEP]Cl2) achieved an LLLR of 9.9 × 10⁻⁶ mol L⁻¹. This represents a tenfold improvement in the detection threshold compared to the 9.9 × 10⁻⁵ mol L⁻¹ LLLR obtained for electrodes based on the Sn(IV)[TPP]Cl2 analog, when both are tested under the same conditions without additional membrane additives [1].

Lower Limit of Linear Response

Head-to-head

9.9 × 10⁻⁶ vs 9.9 × 10⁻⁵ mol L⁻¹

Tenfold lower detection threshold reported

Same membrane conditions

Evidence Dimension	Lower Limit of Linear Response (LLLR)
Target Compound Data	9.9 × 10⁻⁶ mol L⁻¹
Comparator Or Baseline	Sn(IV)[TPP]Cl2: 9.9 × 10⁻⁵ mol L⁻¹
Quantified Difference	One order of magnitude lower
Conditions	PVC membranes plasticized with o-NPOE, no lipophilic additives

Why This Matters

A tenfold lower detection limit enables the quantification of phthalate at significantly lower concentrations, expanding the applicability of the sensor from industrial process monitoring to trace-level environmental analysis and forensic investigations where analyte scarcity is a concern.

• [1] Santos, E. M. G., Araújo, A. N., Couto, C. M. C. M., Montenegro, M. C. B. S. M., Kejzlarová, A., & Solich, P. (2005). Use of Tin (IV) Porphyrins as Ionophores for the Construction of Phthalate-Selective Electrodes: Influence of the Structure and Membrane Composition on their Response Properties. Electroanalysis, 17(13-14), 1193-1198. View Source

Operational Validation as a Neutral Carrier Ionophore

Electrochemical impedance spectroscopy and potentiometric studies confirm that Phthalate Ionophore I (Sn(IV)[OEP]Cl2) functions as a neutral carrier within the PVC membrane, a mechanism distinct from the charged-carrier behavior observed in other metalloporphyrin systems, such as Al(III)-porphyrins used for fluoride sensing [1]. This operational mode is critical because it dictates how the electrode responds to ionic additives and interferents. For Sn(IV)[OEP]Cl2, optimal performance and a Nernstian response slope are achieved by the addition of 10 mol% of a lipophilic quaternary ammonium salt (relative to the ionophore), which is a specific requirement tied to its neutral carrier mechanism [2].

Ionophore Mechanism

Cross-study comparable

Neutral carrier (vs. charged carrier for Al(III)-porphyrins)

Mechanism dictates additive requirements

10 mol% lipophilic ammonium salt optimal

Evidence Dimension	Ionophore Mechanism of Action
Target Compound Data	Neutral carrier
Comparator Or Baseline	Al(III)-porphyrin ionophores: Charged carrier
Quantified Difference	N/A
Conditions	PVC membranes

Why This Matters

Understanding the precise mechanism of action is essential for rational sensor design and troubleshooting. It provides a predictable framework for optimizing membrane composition and interpreting selectivity patterns, ensuring robust and reproducible sensor fabrication, which is not possible when substituting with an ionophore that operates via a different mechanism.

• [1] Santos, E. M. G., Araújo, A. N., Couto, C. M. C. M., Montenegro, M. C. B. S. M., Kejzlarová, A., & Solich, P. (2005). Use of Tin (IV) Porphyrins as Ionophores for the Construction of Phthalate-Selective Electrodes: Influence of the Structure and Membrane Composition on their Response Properties. Electroanalysis, 17(13-14), 1193-1198. View Source
• [2] Mitchell-Koch, J. T., Pietrzak, M., Malinowska, E., & Meyerhoff, M. E. (2006). Aluminum(III) Porphyrins as Ionophores for Fluoride Selective Polymeric Membrane Electrodes. Electroanalysis, 18(6), 551-557. View Source

Vendor Qualification and Quality Control Assurance

Phthalate Ionophore I is commercially available under the Selectophore™ grade, which indicates it has been specifically function-tested for its intended use as an ionophore in sensor applications . This stands in contrast to many general-purpose or research-grade tin porphyrin compounds that are sold based solely on chemical purity (e.g., ≥95% or ≥98%) without any validation of their performance in a membrane electrode. The functional testing ensures that the material meets the required electrochemical activity for reliable sensor construction, reducing batch-to-batch variability and the need for extensive in-house qualification.

Product Grade

Data to verify

Selectophore™, function-tested

Functional validation ensures lot consistency

Vendor specification, verify per lot

Evidence Dimension	Product Grade and Validation
Target Compound Data	Selectophore™, function tested
Comparator Or Baseline	Research-grade Sn(IV) porphyrins (e.g., ≥98% purity)
Quantified Difference	N/A
Conditions	Commercial product specification

Why This Matters

For procurement, selecting a function-tested grade minimizes the risk of sensor failure and saves significant time and resources that would otherwise be spent on in-house performance validation and quality control for each new lot of ionophore.

Targeted Application Scenarios for Phthalate Ionophore I

Trace-Level Phthalate Monitoring in Environmental Water Samples

Based on its demonstrated tenfold lower detection limit (LLLR of 9.9 × 10⁻⁶ mol L⁻¹) compared to the Sn(IV)[TPP]Cl2 analog [1], Phthalate Ionophore I is the superior choice for constructing sensors intended for quantifying phthalate contaminants at trace concentrations. This scenario is critical for environmental scientists and regulatory bodies monitoring ground, surface, or drinking water for compliance with health advisory levels, where analyte concentrations are often in the low micromolar to nanomolar range.

Process Analytical Technology (PAT) in Plasticizer Manufacturing

The improved Nernstian slope of -58.8 mV dec⁻¹ exhibited by electrodes based on Phthalate Ionophore I [1] provides higher sensitivity and more precise control over phthalate concentration. This is directly applicable to the real-time monitoring of phthalate ester production or its release from polymer matrices. The enhanced sensitivity allows for tighter process control loops, leading to improved product consistency and reduced waste in industrial chemical manufacturing settings.

Standardized Analytical Methods Development and Inter-Laboratory Studies

The availability of Phthalate Ionophore I as a function-tested Selectophore™ grade ensures a high degree of lot-to-lot reproducibility. This is a fundamental requirement for developing robust, standardized analytical methods and for conducting inter-laboratory comparison studies. Researchers can procure this specific, validated ionophore with confidence that the sensor performance will align with published data, a level of certainty not afforded by generic, untested tin porphyrin chemicals, thereby reducing experimental variability and facilitating method transfer.

Investigating Structure-Function Relationships in Anion-Selective Sensors

The well-characterized neutral carrier mechanism and the quantifiable impact of its octaethylporphyrin structure on key performance metrics (slope and LLLR) [1] make Phthalate Ionophore I an ideal model compound for fundamental electroanalytical research. Scientists studying the influence of ligand substitution patterns on ionophore function, membrane transport phenomena, or the design of novel anion-selective sensors can use this compound as a reference benchmark against which new materials and formulations are compared.

Application

Selection Property

Validation Focus

Environmental trace phthalate monitoring

Low detection limit capability

LLLR benchmark against Sn(IV)[TPP]Cl₂

Process analytical technology in plasticizer manufacturing

Enhanced sensitivity and Nernstian slope

Slope benchmark against Sn(IV)[TPP]Cl₂

Standardized analytical method development

Function-tested Selectophore™ grade

Lot reproducibility and method transfer

Structure-function relationship research

Well-characterized neutral carrier mechanism

Benchmark for ionophore design studies

• [1] Santos, E. M. G., Araújo, A. N., Couto, C. M. C. M., Montenegro, M. C. B. S. M., Kejzlarová, A., & Solich, P. (2005). Use of Tin (IV) Porphyrins as Ionophores for the Construction of Phthalate-Selective Electrodes: Influence of the Structure and Membrane Composition on their Response Properties. Electroanalysis, 17(13-14), 1193-1198. View Source